Cas no 1261656-80-7 (3-(5-Iodo-2-nitrobenzoyl)pyridine)

• Product Name: 3-(5-Iodo-2-nitrobenzoyl)pyridine
• CAS No: 1261656-80-7
• MF: C₁₂H₇IN₂O₃
• MW: 354.100054979324
• CID: 4964944
• Update Time: 2025-06-23

3-(5-Iodo-2-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Iodo-2-nitrobenzoyl)pyridine

• Inchi： 1S/C12H7IN2O3/c13-9-3-4-11(15(17)18)10(6-9)12(16)8-2-1-5-14-7-8/h1-7H
• InChI Key： YJIFAJMSZQDLPA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(C1C=NC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 353.95014 g/mol
• Monoisotopic Mass: 353.95014 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.10
• XLogP3: 2.7
• Topological Polar Surface Area: 75.8

Additional information on 3-(5-Iodo-2-nitrobenzoyl)pyridine

Recent Advances in the Study of 3-(5-Iodo-2-nitrobenzoyl)pyridine (CAS: 1261656-80-7)

3-(5-Iodo-2-nitrobenzoyl)pyridine (CAS: 1261656-80-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring an iodo-nitrobenzoyl moiety attached to a pyridine ring, makes it an attractive candidate for further chemical modifications. Researchers have successfully utilized 3-(5-Iodo-2-nitrobenzoyl)pyridine as a precursor in the synthesis of various heterocyclic compounds, which have shown promising activity against several biological targets. Recent publications highlight its role in the development of kinase inhibitors and antimicrobial agents, underscoring its broad utility in drug discovery.

One of the most notable advancements involves the use of 3-(5-Iodo-2-nitrobenzoyl)pyridine in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in derivatives with improved pharmacokinetic properties.

In addition to its applications in oncology, recent research has explored the antimicrobial potential of 3-(5-Iodo-2-nitrobenzoyl)pyridine. A team of researchers reported in Bioorganic & Medicinal Chemistry Letters that certain derivatives of this compound display significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that further optimization could yield novel antibiotics to address the growing threat of antimicrobial resistance.

The synthesis of 3-(5-Iodo-2-nitrobenzoyl)pyridine has also been a focus of recent investigations. Advances in catalytic methods have enabled more efficient and scalable production of this compound, as detailed in a 2022 publication in Organic Process Research & Development. The study highlights the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and purity, which is critical for its application in large-scale drug development.

Looking ahead, the versatility of 3-(5-Iodo-2-nitrobenzoyl)pyridine positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. Furthermore, computational modeling and high-throughput screening are likely to play a pivotal role in identifying new derivatives with enhanced biological activity and reduced toxicity.

In conclusion, 3-(5-Iodo-2-nitrobenzoyl)pyridine (CAS: 1261656-80-7) represents a promising scaffold for the development of next-generation therapeutics. Its demonstrated efficacy in kinase inhibition and antimicrobial activity, coupled with advances in synthetic methodologies, underscores its potential to address unmet medical needs. Future studies will undoubtedly expand its applications and further elucidate its mechanistic insights, solidifying its role in the chemical biology and pharmaceutical industries.